N'-[(3,3-diphenylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(4-nitrophenyl)ethylidene]amino] 3,3-diphenylpropanoate
• InChI: InChI=1S/C23H21N3O4/c24-22(15-17-11-13-20(14-12-17)26(28)29)25-30-23(27)16-21(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-14,21H,15-16H2,(H2,24,25)
• InChI Key: ATHKOEDAMCFGMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC(=O)ON=C(CC2=CC=C(C=C2)[N+](=O)[O-])N)C3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)C(CC(=O)O/N=C(/CC2=CC=C(C=C2)[N+](=O)[O-])\N)C3=CC=CC=C3
• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol

Description

N'-[(3,3-diphenylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Scientific Research Applications

N'-[(3,3-diphenylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide has potential applications in the field of medicinal chemistry. It has been studied for its anti-inflammatory and analgesic properties. It has also been investigated for its potential as a treatment for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of N'-[(3,3-diphenylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes such as COX-2 and 5-LOX, which are involved in the inflammatory response. It may also work by modulating the activity of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of pain and mood.
Biochemical and Physiological Effects:
N'-[(3,3-diphenylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have neuroprotective effects and may improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(3,3-diphenylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide in lab experiments is its potential as a treatment for various diseases. It may also be useful in studying the mechanisms of inflammation and pain. However, one limitation is the lack of understanding of its mechanism of action, which may make it difficult to interpret results.

Future Directions

There are several future directions for the study of N'-[(3,3-diphenylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide. These include further investigation of its mechanism of action, optimization of its synthesis method, and testing its potential as a treatment for various diseases in clinical trials. Additionally, it may be useful to study its effects on other neurotransmitters and enzymes involved in inflammation and pain.

Synthesis Methods

N'-[(3,3-diphenylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide can be synthesized using various methods. One of the most commonly used methods is the reaction of 4-nitrobenzaldehyde with N-(3,3-diphenylpropanoyl)glycine methyl ester in the presence of sodium hydride and DMF. The resulting product is then treated with hydroxylamine hydrochloride and sodium acetate to yield N'-[(3,3-diphenylpropanoyl)oxy]-2-(4-nitrophenyl)ethanimidamide.